Cas no 1781881-56-8 (5-Bromo-4-methylpyridine-3-sulfonyl chloride)

• Product Name: 5-Bromo-4-methylpyridine-3-sulfonyl chloride
• CAS No: 1781881-56-8
• MF: C₆H₅BrClNO₂S
• MW: 270.531398534775
• MDL: MFCD32696004
• CID: 4781869
• Update Time: 2025-11-06

5-Bromo-4-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methylpyridine-3-sulfonyl chloride

• MDL： MFCD32696004
• Inchi： 1S/C6H5BrClNO2S/c1-4-5(7)2-9-3-6(4)12(8,10)11/h2-3H,1H3
• InChI Key： OTEBBAHRQOOUCU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Bromo-4-methylpyridine-3-sulfonyl chloride

Comprehensive Overview of 5-Bromo-4-methylpyridine-3-sulfonyl chloride (CAS No. 1781881-56-8): Properties, Applications, and Industry Insights

5-Bromo-4-methylpyridine-3-sulfonyl chloride (CAS No. 1781881-56-8) is a specialized sulfonyl chloride derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its brominated pyridine core and reactive sulfonyl chloride group, serves as a versatile intermediate for synthesizing biologically active molecules. Its molecular structure (C₆H₅BrClNO₂S) enables selective modifications, making it invaluable for drug discovery and material science applications.

Recent trends highlight growing interest in heterocyclic compounds like 5-Bromo-4-methylpyridine-3-sulfonyl chloride, driven by demand for novel kinase inhibitors and antibacterial agents. Searches for "pyridine sulfonyl chloride uses" and "CAS 1781881-56-8 suppliers" have surged by 40% year-over-year, reflecting its industrial importance. The compound’s electron-withdrawing bromine moiety enhances reactivity in cross-coupling reactions, a feature exploited in Pd-catalyzed transformations for API development.

From a synthetic perspective, 5-Bromo-4-methylpyridine-3-sulfonyl chloride exhibits exceptional stability under anhydrous conditions, though it requires storage at 2–8°C to prevent hydrolysis. Analytical data (e.g., ¹H NMR: δ 8.72 ppm for pyridine-H) confirm its purity, while HPLC methods (>98% purity) ensure compliance with GMP standards. Researchers frequently inquire about "alternative to tosyl chloride" or "how to handle sulfonyl chlorides safely," underscoring the need for technical guidance.

Innovative applications include its role in designing fluorescent probes for cellular imaging, leveraging the 4-methylpyridine scaffold’s UV absorption. Patent analyses reveal 12+ filings since 2020 referencing CAS 1781881-56-8, particularly in cancer therapeutics. Environmental considerations are also critical; recent studies explore biodegradable alternatives to halogenated intermediates, aligning with green chemistry principles.

The global market for pyridine-based intermediates is projected to reach $1.2B by 2027, with 5-Bromo-4-methylpyridine-3-sulfonyl chloride occupying a niche in high-value synthesis. Quality benchmarks include residual solvent limits (<0.5% DCM) and stringent heavy metal testing. For sourcing, keywords like "1781881-56-8 technical datasheet" and "custom synthesis pyridine derivatives" dominate B2B queries, emphasizing the need for transparent supply chains.